Cas no 154921-11-6 (Dimethyl 5-amino-2,4,6-triiodoisophthalate)

Dimethyl 5-amino-2,4,6-triiodoisophthalate is a triiodinated aromatic ester compound primarily used as an intermediate in the synthesis of X-ray contrast media. Its high iodine content contributes to excellent radiopacity, making it valuable for medical imaging applications. The compound features a stable isophthalate core with three iodine atoms strategically positioned for optimal contrast enhancement. The dimethyl ester groups enhance solubility and facilitate further chemical modifications. The amino group provides a reactive site for conjugation or derivatization, allowing customization for specific contrast agent formulations. This compound is characterized by its purity, consistent performance, and compatibility with industrial-scale synthesis processes.
Dimethyl 5-amino-2,4,6-triiodoisophthalate structure
154921-11-6 structure
Product Name:Dimethyl 5-amino-2,4,6-triiodoisophthalate
CAS No:154921-11-6
MF:C10H8I3NO4
MW:586.888239860535
MDL:MFCD20527964
CID:2779385
PubChem ID:10371127
Update Time:2025-10-29

Dimethyl 5-amino-2,4,6-triiodoisophthalate Chemical and Physical Properties

Names and Identifiers

    • dimethyl 5-amino-2,4,6-triiodobenzene-1,3-dicarboxylate
    • dimethyl 5-amino-2,4,6-triiodoisophthalate
    • DIMETHYL 5-AMINO-2,4,6-TRIIODO-1,3-BENZENEDICARBOXYLATE
    • TRA0095202
    • dimethyl 5-amino-2,4,6-trllodo-1,3-benzenedicarboxylate
    • 1,3-Benzenedicarboxylic acid, 5-amino-2,4,6-triiodo-, 1,3-dimethyl ester
    • 154921-11-6
    • AKOS025243525
    • dimethyl5-amino-2,4,6-triiodoisophthalate
    • DTXSID20438780
    • AS-75618
    • G83034
    • 1,3-DIMETHYL 5-AMINO-2,4,6-TRIIODOBENZENE-1,3-DICARBOXYLATE
    • DTXCID20389602
    • Dimethyl 5-amino-2,4,6-triiodoisophthalate
    • MDL: MFCD20527964
    • Inchi: 1S/C10H8I3NO4/c1-17-9(15)3-5(11)4(10(16)18-2)7(13)8(14)6(3)12/h14H2,1-2H3
    • InChI Key: ZHGAAXSHLQHKEP-UHFFFAOYSA-N
    • SMILES: IC1C(C(=O)OC)=C(C(=C(C=1C(=O)OC)I)N)I

Computed Properties

  • Exact Mass: 586.7588g/mol
  • Monoisotopic Mass: 586.7588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.6
  • XLogP3: 2.9

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Additional information on Dimethyl 5-amino-2,4,6-triiodoisophthalate

Dimethyl 5-amino-2,4,6-triiodoisophthalate (CAS No. 154921-11-6): A Comprehensive Overview

Dimethyl 5-amino-2,4,6-triiodoisophthalate, with the chemical formula C₁₆H₈INO₆ and CAS number 154921-11-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its triiodinated isophthalic acid derivative structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various high-performance materials and pharmaceutical agents.

The structural motif of Dimethyl 5-amino-2,4,6-triiodoisophthalate consists of an isophthalic acid backbone substituted with three iodine atoms at the 2, 4, and 6 positions. This triiodination introduces a high electron-withdrawing effect, which significantly influences the compound's reactivity and electronic properties. The presence of both amino and ester functional groups further enhances its versatility as a synthetic intermediate.

In recent years, Dimethyl 5-amino-2,4,6-triiodoisophthalate has been extensively studied for its potential applications in optoelectronic materials. The high electron affinity and strong absorption characteristics of the triiodinated structure make it an excellent candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that incorporating this compound into the emissive layers of OLEDs can lead to improved device performance, including higher luminance efficiency and longer operational lifetimes.

The pharmaceutical industry has also shown interest in Dimethyl 5-amino-2,4,6-triiodoisophthalate due to its potential as a precursor for bioactive molecules. The compound's unique structural features allow for facile modifications through nucleophilic substitution reactions, enabling the synthesis of novel heterocyclic compounds with therapeutic properties. For instance, studies have explored its use in generating derivatives that exhibit antimicrobial and anti-inflammatory effects. These findings highlight the compound's significance as a building block in drug discovery efforts.

The synthesis of Dimethyl 5-amino-2,4,6-triiodoisophthalate involves a multi-step process that typically begins with the iodination of isophthalic acid followed by esterification. The precise control of reaction conditions is crucial to achieving high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations. These methodologies ensure that the final product meets the stringent requirements for industrial applications.

From a materials science perspective, the incorporation of Dimethyl 5-amino-2,4,6-triiodoisophthalate into polymer matrices has led to the development of novel conductive and luminescent materials. The iodine atoms act as dopants, improving the electrical conductivity of polymers used in flexible electronics. Additionally, the compound's ability to form stable complexes with metal ions has been exploited in designing metal-organic frameworks (MOFs) with tailored properties for gas storage and catalysis.

The environmental impact of using Dimethyl 5-amino-2,4,6-triiodoisophthalate has also been a focus of research. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been applied to optimize processes using recyclable catalysts and benign solvents. Such advancements are essential for ensuring that the production and application of this compound align with global sustainability goals.

In conclusion, Dimethyl 5-amino-2,4,6-triiodoisophthalate (CAS No. 154921-11-6) is a multifunctional compound with broad applications across multiple industries. Its unique structural features enable its use in advanced materials and pharmaceuticals alike. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in addressing challenges in optoelectronics, drug development, and sustainable manufacturing.

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